2-Methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde
Overview
Description
“2-Methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde” is a chemical compound with the molecular formula C10H9F3O3 . It is a solid at ambient temperature .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H8F3NO2/c1-15-8-3-2-4-9(7(8)5-14)16-6-10(11,12)13/h2-4H,6H2,1H3 .Physical And Chemical Properties Analysis
“this compound” is a solid at ambient temperature . It has a molecular weight of 231.17 . The boiling point is reported to be between 89-91 degrees Celsius .Scientific Research Applications
Oxidation Mechanisms and Kinetics
Malik, Asghar, and Mansoor (2016) investigated the oxidation mechanisms of various methoxy benzaldehydes, including 2-methoxy benzaldehyde, by benzimidazolium fluorochromate in an aqueous acetic acid medium. They found that these compounds are oxidized to corresponding carboxylic acids, providing insights into their reactivity and potential uses in synthetic chemistry (Malik, Asghar, & Mansoor, 2016).
Crystallography and Molecular Interactions
Ribeiro-Claro, Drew, and Félix (2002) examined 2-methoxy-benzaldehyde through X-ray crystallography, vibrational spectroscopy, and ab initio calculations. Their study highlighted the molecule's ability to form dimers via C-H...O bonding, suggesting its potential in studying molecular interactions and designing materials with specific properties (Ribeiro-Claro, Drew, & Félix, 2002).
Solid Phase Organic Synthesis
Swayze (1997) explored the use of electron-rich benzaldehyde derivatives, such as 4-hydroxybenzaldehyde and 2-methoxy-4-hydroxybenzaldehyde, as linkers for solid phase organic synthesis. These compounds facilitate the production of secondary amine derivatives, underscoring their utility in the synthesis of complex organic molecules (Swayze, 1997).
Spectroscopic Studies and Structural Analysis
Özay et al. (2013) synthesized and characterized a compound derived from 2-hydroxy-3-methoxybenzaldehyde, employing various spectroscopic techniques and X-ray analysis. This research demonstrates the compound's potential in the development of new materials and the study of molecular structure (Özay et al., 2013).
Alternative Synthesis Procedures
Banerjee, Poon, and Bedoya (2013) described an alternative synthesis procedure for 1,8-dimethyl-5-methoxytetralin-6-ol, starting from 3-hydroxy-4-methoxy-benzaldehyde. This work illustrates the role of methoxy-substituted benzaldehydes in synthetic organic chemistry and their potential in creating complex organic compounds (Banerjee, Poon, & Bedoya, 2013).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, inhaled, or comes into contact with skin . It may cause eye irritation and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary targets of 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde are currently unknown . This compound is structurally related to benzonitrile, which has been studied for its potential biological activity . .
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
properties
IUPAC Name |
2-methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O3/c1-15-8-3-2-4-9(7(8)5-14)16-6-10(11,12)13/h2-5H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCASADBVEWUIFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OCC(F)(F)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601240738 |
Source
|
| Record name | 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601240738 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
385802-23-3 |
Source
|
| Record name | 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=385802-23-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601240738 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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